Cas no 1113130-61-2 (3-(azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one)

• Product Name: 3-(azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one
• CAS No: 1113130-61-2
• MF: C₁₇H₁₆ClN₃O₂S₂
• MW: 393.910840034485
• CID: 5343110
• Update Time: 2025-10-24

3-(azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-carbonyl)-7-chloro-1-thioxo-1H-thiazolo[3,4-a]quinazolin-5(4H)-one
• 3-(azepane-1-carbonyl)-7-chloro-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazolin-5-one
• 3-(azepan-1-ylcarbonyl)-7-chloro-1-thioxo[1,3]thiazolo[3,4-a]quinazolin-5(4H)-one
• 3-(azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one

• Inchi： 1S/C17H16ClN3O2S2/c18-10-5-6-12-11(9-10)15(22)19-14-13(25-17(24)21(12)14)16(23)20-7-3-1-2-4-8-20/h5-6,9H,1-4,7-8H2,(H,19,22)
• InChI Key： RONPGYBOUJHLOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NC1=C(C(N3CCCCCC3)=O)SC(N12)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 646
• XLogP3: 3.2
• Topological Polar Surface Area: 110

Additional information on 3-(azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one

3-(Azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one: A Comprehensive Overview

The compound 3-(Azepane-1-carbonyl)-7-chloro-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one (CAS NO 1113130-61-2) is a quinazolinone derivative with unique structural features that make it an interesting subject of study in the field of biomedical research. This compound belongs to the family of heterocyclic compounds, which are known for their diverse pharmacological activities and potential therapeutic applications.

The structure of this compound is characterized by a quinazolinone core, which is fused with a [1,3]thiazole ring. The substitution pattern includes a chlorine atom at position 7, a sulfanylidene group at position 1, and an azepane-1-carbonyl group at position 3. These substituents contribute to the compound's distinctive pharmacokinetic properties and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the potential of quinazolinone derivatives as anticancer agents due to their ability to inhibit key enzymes involved in cancer cell proliferation. The presence of the chlorine atom at position 7 enhances the compound's selectivity towards certain cancer targets, while the sulfanylidene group contributes to its antioxidant properties, which may play a role in mitigating oxidative stress in cancer cells.

The azepane-1-carbonyl group attached at position 3 adds a layer of complexity to this compound's structure. Azepanes are seven-membered cyclic amines that can influence the compound's metabolic stability and receptor binding affinity. This substituent also introduces hydrophilic characteristics, which may improve the compound's solubility in biological fluids, a crucial factor for its pharmacokinetics.

Research into the pharmacological profile of this compound has revealed promising results in preclinical models of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Its selectivity for specific targets makes it a potential candidate for personalized medicine approaches, where treatments are tailored to individual genetic profiles.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of this compound. For instance, the incorporation of biodegradable nanocarriers has improved its targeted delivery to disease sites, reducing off-target effects and enhancing efficacy. These innovations underscore the importance of structure-activity relationships in optimizing drug candidates for specific therapeutic indications.

Moreover, the compound's sulfanylidene group has been implicated in its anti-inflammatory activity, making it a potential candidate for the treatment of conditions such as arthritis and inflammatory bowel disease. The interplay between this group and other substituents in the molecule contributes to its multifaceted biological effects, which are currently under investigation in various research laboratories worldwide.

As biomedical research continues to unravel the complexities of quinazolinone derivatives, compounds like CAS NO 1113130-61-2 serve as valuable tools for exploring novel therapeutic strategies. Their unique structural features and diverse pharmacological profiles make them promising candidates for addressing unmet medical needs, particularly in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Future research into this compound is expected to focus on further optimizing its pharmacokinetic properties and exploring new delivery mechanisms to maximize its therapeutic potential. Collaboration between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in translating these findings into clinical applications, ultimately benefiting patients worldwide.